(4E)-5-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione
CAS No.:
Cat. No.: VC20185821
Molecular Formula: C25H19BrN2O5S
Molecular Weight: 539.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C25H19BrN2O5S |
|---|---|
| Molecular Weight | 539.4 g/mol |
| IUPAC Name | 2-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C25H19BrN2O5S/c1-3-32-16-8-9-17-19(12-16)34-25(27-17)28-21(14-5-4-6-15(26)11-14)20(23(30)24(28)31)22(29)18-10-7-13(2)33-18/h4-12,21,30H,3H2,1-2H3 |
| Standard InChI Key | RUPDTPBNONGHHK-UHFFFAOYSA-N |
| Canonical SMILES | CCOC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC(=CC=C5)Br |
Introduction
(4E)-5-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione is a complex organic compound belonging to the class of pyrrolidine derivatives. It features a unique arrangement of functional groups, including a bromophenyl moiety, an ethoxy-substituted benzothiazole unit, and a hydroxy-substituted furan ring attached to a pyrrolidine dione structure. This compound has garnered interest in medicinal chemistry due to its potential biological activities and applications in pharmaceuticals and material sciences.
Synthesis Methods
The synthesis of (4E)-5-(3-bromophenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]pyrrolidine-2,3-dione typically involves several steps, including the use of specific reaction conditions such as temperature control, solvent choice (e.g., acetonitrile or DMSO), and purification methods like recrystallization or chromatography to isolate the desired product effectively.
Biological Activities and Applications
This compound is of interest for its potential biological activities, which may include interactions with enzymes or receptors. The presence of bromine enhances binding affinity through halogen bonding interactions, suggesting potential applications in pharmaceuticals.
Potential Applications
| Application Area | Potential Use |
|---|---|
| Pharmaceuticals | Enzyme or receptor interactions |
| Material Sciences | Potential for novel material properties |
Comparison with Similar Compounds
Similar compounds in the pyrrolidine derivative class exhibit varying structural features and biological activities. For example:
| Compound Name | Structural Features | Biological Activity |
|---|---|---|
| (4E)-5-(3-bromophenyl)-4-[hydroxy(4-chlorophenyl)methylidene]-1-(6-ethoxy-1,3-benzothiazol-2-yl)pyrrolidine-2,3-dione | Similar pyrrolidine core; bromine substitution | Anticancer activity reported |
| (4E)-5-(3,4-dimethoxyphenyl)-1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[furan-2-y(hydroxy)methylidene]pyrrolidine-2,3-dione | Dimethoxy substitution on phenyl ring | Potential antimicrobial properties |
| 1-(6-ethoxy-1,3-benzothiazol-2-yl)-4-[hydroxy(4-fluorophenyl)methylidene]-5-(2-methoxyphenyl)pyrrolidine-2,3-dione | Fluorine substitution; methoxy group | Investigated for enzyme inhibition |
These comparisons highlight the versatility of pyrrolidine derivatives in various biological applications.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume